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Compound of Interest

Compound Name: AZ-1

Cat. No.: B605716 Get Quote

This document provides essential guidance on the proper disposal of the chemical substance

referred to as AZ-1. The following procedures are based on the Material Safety Data Sheet

(MSDS) for AZ1 and general best practices for laboratory chemical waste management. It is

crucial for researchers, scientists, and drug development professionals to adhere to these

guidelines to ensure safety and regulatory compliance.

Immediate Safety and Logistical Information
The disposal of chemical waste is strictly regulated. Always consult your institution's

Environmental Health and Safety (EHS) department for specific protocols and requirements.

The information below provides a general framework for the safe handling and disposal of AZ-
1.

Quantitative Data Summary
While the specific MSDS for AZ1 (Formula: C17H16BrF4NO2) does not provide extensive

quantitative data for disposal, the following table summarizes its key characteristics relevant to

handling and disposal.[1]
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Property Value/Information Source

Formula C17H16BrF4NO2 MSDS[1]

Molecular Weight 422.22 g/mol MSDS[1]

GHS Hazard Classification
Not a hazardous substance or

mixture
MSDS[1]

Primary Hazards

Material may be irritating to

mucous membranes and

upper respiratory tract. May be

harmful by inhalation,

ingestion, or skin absorption.

May cause eye, skin, or

respiratory system irritation.

MSDS[1]

Storage Temperature
-20°C or -80°C for long-term

storage
MSDS[1]

Disposal Recommendation

Dispose of contents and

container at an authorized

waste management plant in

accordance with local, state,

and federal regulations.

MSDS[1]

Note on "AZ" Named Products: The term "AZ" is used in various chemical product names, such

as "AZ Developer" or "AZ Photoresist". These products have different compositions and

hazards. For instance, AZ Developer is considered hazardous waste due to its high pH[2][3],

and AZ P4620 Photoresist is a flammable hazardous waste[4]. It is imperative to consult the

specific Safety Data Sheet (SDS) for the particular "AZ" product you are using before

proceeding with disposal.

Experimental Protocols: Step-by-Step Disposal
Procedure for AZ-1
The following protocol outlines the general steps for the proper disposal of AZ-1 from a

laboratory setting.
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1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety glasses, chemical-resistant gloves (e.g., nitrile), and

a lab coat.[1]

If there is a risk of generating dust or aerosols, use a fume hood.[1]

2. Waste Collection:

Collect AZ-1 waste in a designated, properly labeled, and compatible waste container.

The container must be in good condition, with no leaks or cracks, and have a secure lid.[5][6]

Do not mix AZ-1 with other waste streams unless explicitly permitted by your institution's

EHS guidelines. Incompatible materials can react violently.[7]

3. Labeling:

Label the waste container with the words "Hazardous Waste" (or as required by your local

regulations, even if the substance is not GHS classified, it's best practice for laboratory

waste).[5][7]

The label must clearly identify the contents (i.e., "AZ-1 Waste"), the approximate

concentration, and any other components in the waste mixture.[7]

Include the date when the waste was first added to the container.[7]

4. Storage:

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory.[7]

The SAA should be away from general work areas and clearly marked.

Ensure the container is kept closed except when adding waste.[5][6]

5. Disposal:
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Once the waste container is full or ready for disposal, contact your institution's EHS

department to arrange for a pickup.

Do not dispose of AZ-1 down the drain or in the regular trash.[5]

Follow all institutional procedures for waste handover.

Mandatory Visualizations
AZ-1 Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of AZ-1 from a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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